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Compound of Interest

Compound Name: 4-(Bromomethyl)benzaldehyde

Cat. No.: B112711 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety and handling protocols for chemical reagents is paramount. This guide provides a

comprehensive overview of the safety precautions for 4-(Bromomethyl)benzaldehyde, a

versatile bifunctional building block used in organic synthesis.

Physicochemical and Hazard Profile
4-(Bromomethyl)benzaldehyde (CAS No. 51359-78-5) is a crystalline powder with a

molecular weight of 199.04 g/mol .[1][2] It is recognized as a hazardous substance, primarily

classified as corrosive and an irritant.[2]

Table 1: Physicochemical Properties of 4-(Bromomethyl)benzaldehyde

Property Value Source(s)

Molecular Formula C8H7BrO [1][2]

Molecular Weight 199.04 g/mol [1][2]

Appearance Pale lemon crystalline powder [1]

Melting Point 95 - 99 °C [1][3]

Boiling Point 277.9±15.0 °C (Predicted) [1]

Density 1.524±0.06 g/cm3 (Predicted) [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b112711?utm_src=pdf-interest
https://www.benchchem.com/product/b112711?utm_src=pdf-body
https://www.benchchem.com/product/b112711?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://www.benchchem.com/product/b112711?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_benzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://www.biosynth.com/p/FB10749/51359-78-5-4-bromomethylbenzaldehyde
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1708152_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: GHS Hazard Classification for 4-(Bromomethyl)benzaldehyde

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity

(single exposure)
3 May cause respiratory irritation

Source: PubChem, Fisher Scientific Safety Data Sheet[2][4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to ensure personal safety when handling 4-
(Bromomethyl)benzaldehyde.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield conforming to

EN166 (EU) or NIOSH (US)

standards.[4][6]

Protects against dust particles

and chemical splashes that

can cause serious eye

damage.[6][7]

Skin Protection

Chemical-resistant gloves

(e.g., Natural rubber),

inspected before use. A

complete suit protecting

against chemicals or a lab coat

should be worn.[6]

Prevents skin contact which

can cause severe burns and

irritation.[4][6] Contaminated

clothing should be removed

immediately and washed

before reuse.[6]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator,

particularly if exposure limits

are exceeded or if irritation is

experienced. A full-face

respirator may be necessary.

[4][6]

Protects against inhalation of

dust which may cause

respiratory tract irritation.[4][6]

Handling and Storage Protocols
A systematic approach to handling and storage is crucial to minimize exposure and maintain

the integrity of the compound.

Experimental Workflow for Handling:

Preparation: Work should be conducted in a well-ventilated area, preferably under a

chemical fume hood.[4] Ensure that an eyewash station and safety shower are readily

accessible.[4]

Weighing and Transferring: When weighing and transferring the solid, do so carefully to

avoid generating dust.[4][6] Use non-sparking tools and keep the compound away from

sources of ignition.[8]
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Post-Handling: After use, thoroughly decontaminate the work surface. Remove and properly

dispose of contaminated gloves and other disposable PPE. Always wash hands thoroughly

with soap and water after handling.[6]

Storage:

Store 4-(Bromomethyl)benzaldehyde in a tightly closed container in a cool, dry, and well-

ventilated place, designated as a corrosives area.[4] It is sensitive to light, air, and moisture, so

storage under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C is recommended.[1][4]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure or release are critical.

The following diagram outlines the initial steps to be taken in case of accidental exposure.

Exposure Type
Immediate Action

Medical Attention
Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

Skin Contact
Immediately remove all

contaminated clothing and shoes.

Eye Contact Rinse cautiously with water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Ingestion Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
Show SDS to the doctor.

Rinse skin with plenty of
water/shower for at least 15 minutes.
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Click to download full resolution via product page

Caption: First Aid Protocol for 4-(Bromomethyl)benzaldehyde Exposure.

Detailed First Aid Protocols:

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[4] If breathing is difficult, oxygen should be administered by

qualified personnel. Seek immediate medical attention.[4]

Skin Contact: In case of skin contact, immediately take off all contaminated clothing.[4] Rinse

the affected skin with large amounts of water and soap for at least 15 minutes.[4] Seek

immediate medical attention as this chemical causes severe burns.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes.[4] Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes, keeping the eye

wide open.[4][5] Immediate medical attention is required.[4][5]

Ingestion: If swallowed, rinse the mouth thoroughly with water.[4] Do NOT induce vomiting.[4]

Never give anything by mouth to an unconscious person.[8] Call a physician or poison

control center immediately.[4][6]

In the event of a spill, a structured response is necessary to mitigate hazards.
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Spill Occurs

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Wear appropriate PPE:
- Respirator

- Chemical-resistant gloves
- Safety goggles/face shield

- Protective suit

Prevent further spread.
Avoid generating dust.

Sweep up the spilled solid carefully.

Place into a suitable, closed,
labeled container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to
local, state, and federal regulations.

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Handling a Spill of 4-(Bromomethyl)benzaldehyde.
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Disposal Protocol:

Proper disposal of 4-(Bromomethyl)benzaldehyde and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.[6] Waste material must be

disposed of in accordance with national and local regulations. It is recommended to leave the

chemical in its original container and not mix it with other waste. Uncleaned containers should

be handled as the product itself. The disposal should be carried out by an approved waste

disposal plant.[4]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The material may be combustible at high temperatures.[8] Thermal

decomposition can lead to the release of irritating gases and vapors, including carbon

monoxide, carbon dioxide, and hydrogen bromide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

By adhering to these safety and handling precautions, researchers can mitigate the risks

associated with 4-(Bromomethyl)benzaldehyde and ensure a safe laboratory environment.

Always consult the most current Safety Data Sheet (SDS) for the product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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